Cas no 1272724-36-3 ((S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine)

• Product Name: (S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine
• CAS No: 1272724-36-3
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD18649786
• CID: 4761189
• PubChem ID: 130664368
• Update Time: 2025-10-15

(S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-6-(trifluoromethyl)-2,3-dihydrobenzofuran-3-amine
• SCHEMBL26917959
• BS-45934
• (3S)-6-(trifluoromethyl)-2,3-dihydro-1-benzofuran-3-amine
• (3s)-6-(trifluoromethyl)-2,3-dihydrobenzo[b]furan-3-ylamine
• 1272724-36-3
• G87345
• (S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine

• MDL： MFCD18649786
• Inchi： 1S/C9H8F3NO/c10-9(11,12)5-1-2-6-7(13)4-14-8(6)3-5/h1-3,7H,4,13H2/t7-/m1/s1
• InChI Key： NLRNETOWPNISMQ-SSDOTTSWSA-N
• SMILES： FC(C1C=CC2=C(C=1)OC[C@H]2N)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2

Additional information on (S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine

Introduction to (S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine (CAS No. 1272724-36-3)

(S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine, with the CAS number 1272724-36-3, is a significant compound in the field of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of a trifluoromethyl group and a benzofuran core makes it an intriguing candidate for further exploration in medicinal chemistry.

The compound's stereochemistry, specifically the (S) configuration at the amine center, plays a crucial role in its biological activity. Chiral centers are often critical in determining the efficacy and selectivity of pharmaceutical agents. The (S)-configuration of this amine suggests that it may exhibit specific interactions with biological targets, making it a valuable scaffold for designing novel therapeutic molecules.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group, in particular, is known to improve the lipophilicity and binding affinity of small molecules. This feature has been leveraged in the development of various drugs, including antiviral and anticancer agents. The benzofuran core further contributes to the compound's complexity and potential for diverse biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Benzofuran derivatives have shown promise in various therapeutic areas, including central nervous system disorders and inflammation. The combination of a benzofuran scaffold with an amine functional group provides a versatile platform for designing molecules with multiple pharmacophores. This allows for the optimization of pharmacokinetic properties while maintaining high binding affinity to biological targets.

The synthesis of (S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine involves multi-step organic reactions that require careful control of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled the efficient preparation of chiral compounds like this one, making it more accessible for further research. Techniques such as chiral auxiliaries and catalysts have been instrumental in achieving high yields and enantiomeric excesses.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural similarity to known bioactive molecules suggests potential roles in modulating enzyme activity or receptor binding. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its pharmaceutical applications, (S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine may also find utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular recognition and interaction mechanisms. Additionally, it can serve as a building block for synthesizing more complex derivatives with tailored properties.

The use of computational methods has become increasingly important in the study of such compounds. Molecular modeling techniques can help predict the biological activity and binding properties of (S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine before experimental validation. This approach can significantly reduce the time and cost associated with drug discovery by identifying promising candidates early in the process.

Future research directions may include exploring derivatives of this compound with modified functional groups or different stereochemistries. By systematically varying these parameters, researchers can gain deeper insights into the structure-activity relationships governing its biological effects. This information can then be used to design more effective therapeutic agents.

The development of new synthetic methodologies is another area where this compound could contribute significantly. Efficient synthetic routes not only facilitate access to large quantities of material for research but also enable modifications that enhance its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

In conclusion, (S)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine represents a promising compound with potential applications in pharmaceuticals and chemical research. Its unique structural features and stereochemistry make it an attractive candidate for further exploration. With continued research and development, this molecule could contribute to the discovery of new drugs and advancements in our understanding of molecular interactions.